Cas no 2070896-38-5 (2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol)

2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol is a fluorinated heterocyclic compound featuring both a trifluoromethyl group and an oxazole moiety. Its unique structure imparts high reactivity and stability, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxazole ring contributes to its versatility in forming complex heterocyclic frameworks. This compound is particularly useful in the development of bioactive molecules, where its trifluoromethyl and hydroxyl functionalities enable selective modifications. Its well-defined chemical properties ensure consistent performance in synthetic applications, supporting efficient and precise molecular design.
2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol structure
2070896-38-5 structure
Product Name:2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol
CAS No:2070896-38-5
MF:C5H4F3NO3
MW:183.08537197113
CID:4635951
PubChem ID:129319560
Update Time:2025-10-31

2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol
    • 2,2,2-Trifluoro-1-(oxazol-2-yl)ethane-1,1-diol
    • SY058076
    • AKOS032455871
    • 2,2,2-trifluoro-1-(1,3-oxazol-2-yl)ethane-1,1-diol
    • AC5408
    • CS-12411
    • MFCD30537127
    • 2070896-38-5
    • MDL: MFCD30537127
    • Inchi: 1S/C5H4F3NO3/c6-5(7,8)4(10,11)3-9-1-2-12-3/h1-2,10-11H
    • InChI Key: RPWGKZOWPYVNRZ-UHFFFAOYSA-N
    • SMILES: C(C1=NC=CO1)(O)(O)C(F)(F)F

Computed Properties

  • Exact Mass: 183.01432748g/mol
  • Monoisotopic Mass: 183.01432748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 66.5Ų

2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y08735-250mg
2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol
2070896-38-5 95%
250mg
¥1649.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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Key Organics Ltd
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2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol
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Key Organics Ltd
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Y08735-1g
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¥3879.0 2023-09-09

Additional information on 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol

Professional Introduction to Compound with CAS No. 2070896-38-5 and Product Name: 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol

The compound with the CAS number 2070896-38-5 and the product name 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and an oxazolyl moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for various therapeutic interventions.

One of the most compelling aspects of 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol is its versatility in synthetic chemistry. The trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This property is particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The oxazolyl ring, on the other hand, contributes to the compound's overall rigidity and lipophilicity, which are essential factors in drug-like characteristics. These structural elements collectively contribute to the compound's potential as a building block for novel therapeutic agents.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved bioavailability and reduced susceptibility to metabolic degradation. In the context of 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol, these effects are particularly pronounced. The trifluoromethyl group not only enhances the compound's stability but also influences its interactions with biological targets. This has opened up new avenues for developing drugs with enhanced efficacy and reduced side effects.

The oxazolyl component of the molecule also plays a crucial role in its pharmacological profile. Oxazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. By incorporating an oxazolyl group into 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol, researchers have been able to harness these beneficial effects while leveraging the stabilizing influence of the trifluoromethyl group. This combination has led to promising results in preclinical studies aimed at identifying novel therapeutic targets.

In addition to its structural advantages, 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol exhibits interesting physicochemical properties that make it suitable for various applications in drug development. Its high solubility in organic solvents allows for easy formulation into pharmaceutical preparations, while its thermal stability ensures compatibility with a wide range of synthetic conditions. These characteristics are particularly important in industrial-scale production processes where consistency and reliability are paramount.

Recent advancements in computational chemistry have further enhanced our understanding of how 2,2,2-Trifluoro-1-(2-oxazolyl)-1,1-ethanediol interacts with biological targets. Molecular modeling studies have revealed that this compound can bind effectively to enzymes and receptors involved in diseases such as cancer and inflammation. These insights have guided researchers in designing more targeted and effective drug candidates based on this scaffold. The integration of computational methods with experimental approaches has accelerated the discovery process and provided valuable leads for further optimization.

The potential applications of 2070896-38-5 extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile intermediate for synthesizing compounds with diverse biological activities. For instance, researchers have explored its use in developing novel pesticides that target specific pests while minimizing environmental impact. Similarly, its incorporation into advanced materials has shown promise in creating polymers with enhanced durability and functionality.

The synthesis of 2070896-38-5 presents both challenges and opportunities for chemists working in industrial and academic settings. While the presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yields and purity, recent methodological advances have made it more accessible than ever before. Continuous flow chemistry techniques have been particularly effective in improving reaction efficiency and scalability without compromising on product quality. These innovations are paving the way for more streamlined production processes that can meet growing demand.

As our understanding of disease mechanisms continues to evolve at a rapid pace,2070896-38-5 remains at forefront of research efforts aimed at developing innovative treatments. Its unique structural features offer a rich foundation for exploring new therapeutic strategies across multiple disciplines including oncology,neurology,and immunology among others where unmet medical needs persist despite significant progress over recent decades; collaboration between academia industry experts including medicinal chemists biochemists pharmacologists will be crucial ensuring translation laboratory findings clinical practice effectively ultimately improving patient outcomes worldwide recognition importance compounds like this underscores ongoing commitment advancing human health through scientific discovery innovation

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